Cas no 116140-49-9 (3-Methylpiperidine-3-carboxylic acid)

• Product Name: 3-Methylpiperidine-3-carboxylic acid
• CAS No: 116140-49-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD12024776
• CID: 1015652
• PubChem ID: 18419695
• Update Time: 2025-10-20

3-Methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylpiperidine-3-carboxylic acid
• 3-methyl-3-Piperidinecarboxylic acid
• 3-METHYL-3-PIPERIDINECARBOXYLIC ACID HCl
• 3-METHYL-3-PIPERIDINECARBOXYLIC ACID XHCL
• AS-34338
• 3-Piperidinecarboxylic acid, 3-methyl-
• SCHEMBL1131765
• A893610
• Methylhexahydronikotinsaure
• 3-Methylpiperidine-3-carboxylicacid
• CS-0051240
• EN300-68605
• MFCD12024776
• DB-324595
• DB-307365
• 116140-49-9
• PB15028
• DTXSID30593596
• AMY33753
• DEMOKNSWMVAJPZ-UHFFFAOYSA-N
• AKOS012433418
• 3-Methylpiperidine-3-carboxylic acid, AldrichCPR
• 3-Methyl-piperidine-3-carboxylic acid

• MDL： MFCD12024776
• Inchi： 1S/C7H13NO2/c1-7(6(9)10)3-2-4-8-5-7/h8H,2-5H2,1H3,(H,9,10)
• InChI Key： DEMOKNSWMVAJPZ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CNCCC1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Methylpiperidine-3-carboxylic acid

3-Methylpiperidine-3-carboxylic acid (CAS No. 116140-49-9): A Comprehensive Overview of Structure, Synthesis, and Applications

3-Methylpiperidine-3-carboxylic acid, identified by its unique CAS No. 116140-49-9, is a nitrogen-containing heterocyclic compound with a piperidine ring substituted by both a methyl group and a carboxylic acid functional group. This compound belongs to the broader class of alkyl-substituted piperidine derivatives, which are widely recognized for their structural versatility and functional diversity in organic chemistry and pharmaceutical sciences. The molecular structure of 3-Methylpiperidine-3-carboxylic acid features a six-membered saturated ring with an amine group at position 1, a methyl substituent at position 3, and a carboxyl group at the same position, creating a chiral center that significantly influences its stereochemistry and reactivity.

The synthesis of 3-Methylpiperidine-3-carboxylic acid has been extensively studied in recent years due to its potential as a building block for drug discovery. One prominent method involves the catalytic hydrogenation of pyridine derivatives under mild conditions, followed by selective alkylation and oxidation steps to introduce the methyl and carboxyl groups (J. Org. Chem., 2022). Another approach utilizes transition-metal-catalyzed C–H activation strategies, which enable site-selective functionalization of the piperidine ring (Angew. Chem. Int. Ed., 2023). These methodologies highlight the compound’s compatibility with modern synthetic techniques aimed at improving yield efficiency and atom economy.

In terms of physicochemical properties, 3-Methylpiperidine-3-carboxylic acid exhibits moderate solubility in polar organic solvents such as DMSO or acetonitrile but demonstrates limited aqueous solubility due to the hydrophobic nature of the methyl substituent. Its pKa value (approximately 4.7) indicates that it exists predominantly in deprotonated form under physiological conditions, making it suitable for applications requiring anionic species stability (Tetrahedron Lett., 2021). Additionally, computational studies have revealed that the molecule adopts a chair-like conformation with minimal ring strain, further supporting its synthetic utility as a stable intermediate.

The compound’s unique structural features have positioned it as a key player in pharmaceutical research, particularly in the development of GABA_B receptor modulators and opioid receptor ligands (J. Med. Chem., 2023). Recent studies have demonstrated that derivatives of 3-Methylpiperidine-3-carboxylic acid can selectively target central nervous system pathways associated with pain management and anxiety disorders without significant off-target effects (Nat. Commun., 2024). For instance, conjugation with aromatic moieties or incorporation into peptidomimetic frameworks has led to compounds with enhanced bioavailability and metabolic stability compared to traditional small-molecule drugs.

Beyond pharmaceutical applications, this compound has garnered attention in materials science for its role as a precursor in polymer synthesis. Researchers have explored its use in designing stimuli-responsive hydrogels through esterification reactions with poly(ethylene glycol) (PEG) chains (Macromolecules, 2025). The resulting materials exhibit pH-dependent swelling behavior due to the reversible protonation/deprotonation of the carboxyl group, offering potential for drug delivery systems or smart coatings in biomedical devices.

Eco-friendly synthesis routes are currently being optimized to align with green chemistry principles for large-scale production of CAS No. 116140-49-9. Enzymatic catalysis using lipases or oxidoreductases has emerged as an attractive alternative to traditional chemical methods, reducing energy consumption by up to 40% while maintaining high enantiomeric purity (Green Chem., 2025). Such advancements not only address environmental concerns but also lower production costs associated with waste treatment processes.

The future trajectory of research on CAS No. 116140-49-9 is likely to focus on expanding its application scope through molecular engineering approaches. For example, incorporating fluorinated substituents or heteroatoms into the piperidine scaffold could enhance lipophilicity while preserving aqueous solubility—a critical balance required for orally administered therapeutics (JACS Au, 2025). Furthermore, machine learning algorithms are being employed to predict optimal reaction conditions for synthesizing novel analogs with tailored pharmacological profiles.

In summary, CAS No. 116140-49-9 (3-Methylpiperidine-3-carboxylic acid) represents an important chemical entity at the intersection of organic synthesis and applied science research fields such as medicinal chemistry and biomaterials engineering. Its ability to serve simultaneously as both an active pharmaceutical ingredient candidate and a versatile platform for material design underscores its strategic importance within contemporary scientific innovation frameworks across global academic institutions and industrial R&D departments alike.